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Introduction
Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of therapeutics,

most notably for nucleic acids such as mRNA and siRNA.[1][2][3] The physicochemical

properties of LNPs, including their size, polydispersity, and surface charge, are critical quality

attributes (CQAs) that significantly influence their stability, biodistribution, and transfection

efficiency.[4][5][6] Dynamic Light Scattering (DLS) is a non-invasive analytical technique widely

employed for the rapid and accurate determination of these key parameters.[4][7] This

document provides a detailed protocol for the characterization of lipid nanoparticles, using the

hypothetical "Lipid PPz-2R1 LNPs" as an example, by DLS to measure particle size (Z-

average diameter), polydispersity index (PDI), and zeta potential.

Principle of Dynamic Light Scattering
Dynamic Light Scattering (DLS), also known as Photon Correlation Spectroscopy (PCS),

measures the time-dependent fluctuations in the intensity of scattered light from particles

undergoing Brownian motion in a liquid suspension. Larger particles move more slowly than

smaller particles, resulting in slower fluctuations in scattered light intensity. By analyzing these

fluctuations, the hydrodynamic diameter of the particles can be determined. The polydispersity
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index (PDI) is a measure of the width of the particle size distribution. A lower PDI value

indicates a more monodisperse and uniform sample.

Electrophoretic Light Scattering (ELS) is a technique often integrated into DLS instruments to

measure the zeta potential of particles.[8][9] An electric field is applied across the sample,

causing charged particles to move. The velocity of this movement is measured by detecting the

Doppler shift in the scattered light, which is then used to calculate the zeta potential, a measure

of the magnitude of the electrostatic charge on the particle surface.[9]

Experimental Workflow
The following diagram illustrates the general workflow for the characterization of LNPs using

DLS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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